Cas no 2034591-31-4 (1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea)

• Product Name: 1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea
• CAS No: 2034591-31-4
• MF: C₁₃H₁₄FN₃O₂
• MW: 263.267566204071
• CID: 6245979
• PubChem ID: 121172702
• Update Time: 2025-05-20

1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea
• F6512-9215
• 1-(4-fluorobenzyl)-3-((5-methylisoxazol-4-yl)methyl)urea
• 1-[(4-fluorophenyl)methyl]-3-[(5-methyl-1,2-oxazol-4-yl)methyl]urea
• AKOS026702072
• 2034591-31-4

• Inchi： 1S/C13H14FN3O2/c1-9-11(8-17-19-9)7-16-13(18)15-6-10-2-4-12(14)5-3-10/h2-5,8H,6-7H2,1H3,(H2,15,16,18)
• InChI Key： FDRQJKJMQYWYOJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCC1C=NOC=1C)=O

Computed Properties

• Exact Mass: 263.10700486g/mol
• Monoisotopic Mass: 263.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea

Introduction to 1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea (CAS No. 2034591-31-4)

1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034591-31-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The presence of both fluorine and oxazole moieties in its structure contributes to its distinctive chemical behavior, which is highly relevant in the design of novel therapeutic agents.

The compound's molecular framework consists of a 4-fluorophenyl group attached to a urea moiety, which is further linked to a 5-methyl-1,2-oxazol-4-yl group. This arrangement not only imparts specific electronic and steric properties but also opens up avenues for diverse interactions with biological targets. The fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, while the oxazole ring provides a scaffold for hydrogen bonding and π-stacking interactions, which are crucial for binding affinity in drug-receptor interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing oxazole derivatives. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of a 5-methyl-1,2-oxazol-4-yl group into the molecular structure of 1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea not only enhances its binding affinity but also introduces additional functional sites for modulating biological responses. This has led to several studies investigating its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that target specific disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in cancer progression. The fluorine-substituted phenyl ring plays a critical role in modulating the enzyme's active site, thereby enhancing binding efficacy. Additionally, the urea moiety serves as a key interaction point for forming hydrogen bonds with polar residues in the target protein.

The synthesis of 1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are commonly employed to construct the complex molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound's structure and purity.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of this compound. Molecular docking studies have been instrumental in predicting how 1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-yl)methylurea interacts with biological targets at the atomic level. These simulations have revealed that the compound can form stable complexes with enzymes and receptors through a combination of hydrophobic interactions, hydrogen bonding, and π-stacking effects. Such insights have guided medicinal chemists in optimizing the molecular structure for improved pharmacokinetic profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its unique chemical properties. For instance, derivatives of this molecule have shown promise as herbicides and fungicides by interfering with essential metabolic pathways in plants. Additionally, its ability to form stable complexes with metal ions makes it a candidate for developing novel materials with enhanced catalytic or luminescent properties.

In conclusion,1-(4-fluorophenyl)methyl-3-(5-methyl-1,2-oxazol-4-ylmethylurea (CAS No. 2034591-31) represents a fascinating subject of study in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.